Cas no 277299-07-7 (3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 277299-07-7
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• CID: 5328956
• Update Time: 2025-05-19

3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione, 3-(2-thienylmethyl)-
• 3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C13H10N2O2S/c16-12-10-5-1-2-6-11(10)14-13(17)15(12)8-9-4-3-7-18-9/h1-7H,8H2,(H,14,17)
• InChI Key： UQRFBEWPOHGUHN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CC2SC=CC=2)C1=O

Additional information on 3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 277299-07-7)

3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the quinazoline scaffold, which is well-known for its role in drug discovery and development. The presence of a thiophene ring appended to the quinazoline core introduces additional complexity and reactivity, making it a promising candidate for further investigation.

The chemical structure of 3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione consists of a fused system of a thiophene ring and a tetrahydroquinazoline moiety. The thiophene ring is a five-membered aromatic ring containing sulfur, while the tetrahydroquinazoline portion provides a rigid bicyclic framework. This combination of structural elements is particularly intriguing because it can influence the compound's electronic properties, solubility, and interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The quinazoline core is known to be a versatile pharmacophore in medicinal chemistry, often incorporated into drugs that target various diseases. For instance, several quinazoline derivatives have shown efficacy in treating cancers by inhibiting key enzymes involved in cell proliferation. The addition of a thiophene ring may enhance these properties by improving binding affinity or metabolic stability.

Recent studies have highlighted the importance of thiophene-containing heterocycles in drug design. Thiophenes are known for their ability to modulate electron density and engage in π-stacking interactions with biological targets. In the context of 3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione, the thiophene ring may play a crucial role in determining its binding mode to proteins or enzymes. This has led to investigations into its potential as an inhibitor of kinases and other enzymes implicated in inflammatory diseases.

The synthesis of 3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione involves multi-step organic transformations that require careful optimization. The key steps typically include cyclization reactions to form the tetrahydroquinazoline ring and subsequent functionalization to introduce the thiophene moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds.

In terms of biological activity, preliminary studies suggest that 3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione exhibits promising properties as an anti-inflammatory agent. In vitro assays have shown that it can modulate the activity of cyclooxygenase (COX) enzymes and reduce pro-inflammatory cytokine production. These findings are particularly relevant given the increasing interest in developing novel therapeutics for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione is another area of active investigation. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary data indicate that it has reasonable oral bioavailability and moderate metabolic stability，suggesting that it may be suitable for clinical development.

One of the challenges in working with 3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione is its potential sensitivity to environmental conditions such as moisture and light. As with many heterocyclic compounds，it may require specialized storage conditions to maintain stability during long-term studies or commercialization efforts. However， advances in chemical formulation have provided solutions such as stabilizers and protective packaging that can mitigate these issues.

The future directions for research on 3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazoline-2，4-dione are multifaceted。Further exploration into its biological activity will be essential to identify new therapeutic applications beyond anti-inflammation。Additionally，structural modifications aimed at improving potency、selectivity，and pharmacokinetic properties will be critical steps toward developing it into a viable drug candidate。

Collaborative efforts between synthetic chemists、biologists，and pharmacologists will be instrumental in advancing this field。By leveraging interdisciplinary approaches，researchers can accelerate the discovery process and bring novel treatments to patients who need them most。